Cas no 82971-14-0 (Benzene, [(1-propylheptyl)oxy]-)

Benzene, [(1-propylheptyl)oxy]- structure
82971-14-0 structure
Product name:Benzene, [(1-propylheptyl)oxy]-
CAS No:82971-14-0
MF:C16H26O
MW:234.37704
CID:679829
PubChem ID:71416667

Benzene, [(1-propylheptyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, [(1-propylheptyl)oxy]-
    • decan-4-yloxybenzene
    • 4-phenoxy-decane
    • DTXSID40836042
    • 82971-14-0
    • [(Decan-4-yl)oxy]benzene
    • Inchi: InChI=1S/C16H26O/c1-3-5-6-8-12-15(11-4-2)17-16-13-9-7-10-14-16/h7,9-10,13-15H,3-6,8,11-12H2,1-2H3
    • InChI Key: DHJVBLMULBWUCL-UHFFFAOYSA-N
    • SMILES: CCCCCCC(CCC)OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 234.198365449g/mol
  • Monoisotopic Mass: 234.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 9.2Ų

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